Cas no 1187594-09-7 (Baricitinib)

• Product Name: Baricitinib
• CAS No: 1187594-09-7
• MF: C₁₆H₁₇N₇O₂S
• MW: 371.416880369186
• MDL: MFCD21608464
• CID: 830615
• PubChem ID: 44205240
• Update Time: 2025-12-16

Baricitinib Chemical and Physical Properties

Names and Identifiers

• Baricitinib (INCB28050, LY3009104)
• 1-(Ethylsulfonyl)-3-[4-(7H-pyrrolo[2,3-d]pyriMidin-4-yl)-1H-pyrazol-1-yl]-3-azetidineacetonitrile
• Baricitinib
• 2-[1-ethylsulfonyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]azetidin-3-yl]acetonitrile
• Baricitinib (LY3009104, INCB028050)
• JAK inhibitor
• {1-(ethylsulfonyl)-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl]azetidin-3-yl}acetonitrile
• 2-(3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(ethylsulfonyl)azetidin-3-yl)acetonitrile
• 3-Azetidineacetonitrile,1-(ethylsulfonyl)-3-(4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)
• INCB 028050
• INCB-028050
• LY 3009104
• LY-3009104
• INCB028050
• LY3009104
• ISP4442I3Y
• INCB 28050
• C16H17N7O2S
• olumiant
• 3-AZETIDINEACETONITRILE, 1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]-
• Bar
• Baricitinib [U
• Baricitinib [USAN]
• CS-0724
• DB11817
• s2851
• 3-Azetidineacetonitrile, 1-(ethylsulfonyl)-3-(4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)-
• DTXCID5074719
• EX-A413
• 1-(ethylsulfonyl)-3-(4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-azetidineacetonitrile
• SCHEMBL871150
• HMS3672M15
• HMS3747G21
• EN300-24435973
• LY3009104 (phosphate);INCB028050 (phosphate)
• SW220096-1
• AKOS022186127
• 2-(3-(4-(3H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(ethylsulfonyl)azetidin-3-yl)acetonitrile
• BARICITINIB [EMA EPAR]
• BDBM50021656
• BARICITINIB [INN]
• Baricitinib (INCB28050, LY3009104)?
• 1187594-09-7
• NCGC00345839-16
• GTPL7792
• HMS3651L17
• Q4860707
• Baricitinib (JAN/USAN/INN)
• BCP9000380
• NCGC00345839-01
• J-503551
• (1-(Ethylsulfonyl)-3-(4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)azetidin-3-yl)acetonitrile
• Baricitinib [USAN:INN]
• AKOS025401933
• MLS006011247
• Olumiant (TN)
• Baricitinib (INCB028050)
• NSC799357
• CHEBI:95341
• Baricitinib (LY3009104)
• SB10845
• NS00072974
• BARICITINIB [WHO-DD]
• 2-[1-(ethanesulfonyl)-3-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}-1H-pyrazol-1-yl)azetidin-3-yl]acetonitrile
• INCB028050 , LY3009104
• (1-(Ethylsulfonyl)-3-(4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)azetidin-3-yl)ethanenitrile
• DTXSID30152228
• MFCD21608464
• BARICITINIB [MI]
• INCB28050
• HY-15315
• SDCCGSBI-0654448.P001
• DA-50940
• PB27275
• JAK inhibitors: baricitinib
• NSC-799357
• CHEMBL2105759
• UNII-ISP4442I3Y
• baricitinibum
• L04AA37
• BCP04686
• BARICITINIB [ORANGE BOOK]
• 3JW
• NCGC00345839-14
• 2-(3-(4-(3H-Pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(ethylsulfonyl)azetidin-3-yl)acetonitrile
• Z2724205326
• D10308
• XUZMWHLSFXCVMG-UHFFFAOYSA-N
• CCG-268312
• BARICITINIB [JAN]
• BCP0726000031
• AC-27404
• BRD-K53581288-001-02-9
• SMR004703006
• DS-7641

• MDL： MFCD21608464
• Inchi： 1S/C16H17N7O2S/c1-2-26(24,25)22-9-16(10-22,4-5-17)23-8-12(7-21-23)14-13-3-6-18-15(13)20-11-19-14/h3,6-8,11H,2,4,9-10H2,1H3,(H,18,19,20)
• InChI Key： XUZMWHLSFXCVMG-UHFFFAOYSA-N
• SMILES： S(CC)(N1CC(CC#N)(C1)N1C=C(C2C3C=CNC=3N=CN=2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 371.11600
• Monoisotopic Mass: 371.11644398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: -0.5

Experimental Properties

• Density: 1.56
• PSA: 128.94000
• LogP: 2.11438

Baricitinib Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Baricitinib

Baricitinib (CAS No. 1187594-09-7): A Comprehensive Overview in Modern Pharmaceutical Research

Baricitinib, chemically identified by the compound code CAS No. 1187594-09-7, represents a significant advancement in the field of targeted immunomodulation. As a small-molecule inhibitor, Baricitinib has garnered considerable attention for its therapeutic potential, particularly in the treatment of autoimmune and inflammatory disorders. This compound belongs to the janus kinase (JAK) inhibitor class, a group of drugs designed to modulate intracellular signaling pathways involved in immune responses.

The mechanism of action of Baricitinib revolves around its ability to selectively inhibit JAK enzymes, particularly JAK1 and JAK2. By doing so, it disrupts the downstream signaling cascades that typically lead to inflammation and immune cell activation. This mechanism has been extensively studied and validated in preclinical models, as well as in numerous clinical trials conducted across various therapeutic areas.

Recent research has highlighted the efficacy of Baricitinib in managing severe COVID-19 infections. Studies have demonstrated that Baricitinib can reduce cytokine storm—a critical pathological feature of COVID-19—by dampening excessive inflammatory responses. The drug's ability to modulate both innate and adaptive immunity has made it a promising candidate for treating not only viral infections but also other chronic inflammatory conditions.

In addition to its antiviral properties, Baricitinib has shown significant promise in the treatment of rheumatoid arthritis (RA). Clinical trials have reported substantial improvements in disease activity scores and reduced radiographic progression in patients receiving Baricitinib compared to placebo or traditional disease-modifying antirheumatic drugs (DMARDs). The long-term safety and efficacy profiles of Baricitinib are still under investigation, but preliminary data suggest that it may offer a viable alternative for patients who have not responded adequately to existing treatments.

The development of Baricitinib also underscores the growing importance of precision medicine in modern therapeutics. By targeting specific molecular pathways, drugs like Baricitinib can offer more personalized treatment options tailored to individual patient needs. This approach not only enhances therapeutic outcomes but also minimizes side effects associated with broader immunosuppressive therapies.

From a chemical perspective, Baricitinib is characterized by its molecular formula and structural features that contribute to its high affinity for JAK enzymes. The synthesis and optimization of this compound have been driven by advancements in medicinal chemistry, enabling researchers to fine-tune its pharmacological properties for maximal therapeutic benefit. The structural integrity of Baricitinib ensures its stability under various physiological conditions, facilitating effective absorption and distribution within the body.

The clinical applications of Baricitinib extend beyond autoimmune and inflammatory disorders. Emerging evidence suggests that it may also play a role in oncology, particularly in managing certain types of cancer that exhibit abnormal JAK signaling. While further research is needed to fully elucidate these potential applications, the versatility of Baricitinib's mechanism of action makes it a compelling area of study for future therapeutic interventions.

Regulatory approvals for Baricitinib have been granted in several countries based on compelling evidence from clinical trials demonstrating its safety and efficacy. These approvals underscore the growing recognition of this compound as a valuable asset in modern medicine. However, ongoing monitoring is essential to ensure long-term benefits outweigh any potential risks associated with its use.

The future prospects for Baricitinib are promising, with ongoing research exploring new indications and combination therapies. The integration of computational modeling and high-throughput screening techniques continues to accelerate the discovery pipeline for compounds like Baricitinib, paving the way for innovative treatments across multiple disease domains.